Cas no 99570-78-2 (K-252b)

• Product Name: K-252b
• CAS No: 99570-78-2
• MF: C₂₆H₁₉N₃O₅
• MW: 453.446166276932
• MDL: MFCD27976629
• CID: 807277
• PubChem ID: 9981344
• Update Time: 2025-04-19

K-252b Chemical and Physical Properties

Names and Identifiers

• 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicacid, 2,3,9,10,11,12-hexahydro-10-hydroxy-9-methyl-1-oxo-, (9S,10R,12R)-
• K252b
• 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicaci...
• 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicacid, 2,3,9,10,11,12-hexahydro-10-
• K-252B
• 9,12-Epoxy-1H-diindolo[1,2,3-fg:3',2',1'-kl]pyrrolo[3,4-i][1,6]benzodiazocine-10-carboxylicacid,2,3,9,10,11,12-hexahydro-10-hydroxy-9-methyl-1-oxo-,(9S,10R,12R)
• K-252b solution
• KT 5556
• K 252b
• DTXSID90433626
• CHEBI:208814
• AS-78713
• CS-0020474
• CHEMBL4750633
• 99570-78-2
• (15S,16R,18R)-16-Hydroxy-15-methyl-3-oxo-28-oxa-4,14,19-triazaoctacyclo[12.11.2.115,18.02,6.07,27.08,13.019,26.020,25]octacosa-1,6,8,10,12,20,22,24,26-nonaene-16-carboxylic acid
• AKOS030254879
• (5S,6R,8R)-6-Hydroxy-5-methyl-13-oxo-6,7,8,13,14,15-hexahydro-5H-16-oxa-4b,8a,14-triaza-5,8-methanodibenzo[b,h]cycloocta[jkl]cyclopenta[e]-as-indacene-6-carboxylic acid
• BDBM50547746
• HY-N6734
• (5S,6R,8R)-6-Hydroxy-5-methyl-13-oxo-5,6,7,8,14,15-hexahydro-13H-5,8-epoxy-4b,8a,14-triazadibenzo[b,h]cycloocta[1,2,3,4-jkl]cyclopenta[e]-as-indacene-6-carboxylic acid
• (5S,6R,8R)-6-Hydroxy-5-methyl-13-oxo-6,7,8,13,14,15-hexahydro-5H-16-oxa-4b,8a,14-triaza-5,8-methanodibenzo[b,h]cycloocta[jkl]cyclopenta[e]-as-indacene-6-carboxylicacid
• Antibiotic K 252b
• G91352
• (15S,16R,18R)-16-hydroxy-15-methyl-3-oxo-28-oxa-4,14,19-triazaoctacyclo[12.11.2.1(1)?,(1)?.0(2),?.0?,(2)?.0?,(1)(3).0(1)?,(2)?.0(2)?,(2)?]octacosa-1(26),2(6),7(27),8(13),9,11,20(25),21,23-nonaene-16-carboxylic acid
• K-252b

• MDL： MFCD27976629
• Inchi： 1S/C26H19N3O5/c1-25-26(33,24(31)32)10-17(34-25)28-15-8-4-2-6-12(15)19-20-14(11-27-23(20)30)18-13-7-3-5-9-16(13)29(25)22(18)21(19)28/h2-9,17,33H,10-11H2,1H3,(H,27,30)(H,31,32)/t17-,25+,26+/m1/s1
• InChI Key： AMSOPBXQXSAAAC-PLZPTFKGSA-N
• SMILES： O1[C@@H]2C[C@](C(=O)O)([C@@]1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)O

Computed Properties

• Exact Mass: 453.13200
• Monoisotopic Mass: 453.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.78±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 318.16 °C
• Boiling Point: 769.82 °C at 760 mmHg
• Solubility: Insuluble (2.5E-5 g/L) (25 ºC),
• PSA: 105.72000
• LogP: 3.89550
• Solubility: Not determined
• Sensitiveness: Sensitive to light and humidity, easy to absorb moisture

K-252b Security Information

• Hazardous Material transportation number：UN 1993 / PGIII
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles
• Other Chemical Reagents